Cas no 1516432-12-4 (1-Amino-3-cyclopentylpropan-2-one)

• Product Name: 1-Amino-3-cyclopentylpropan-2-one
• CAS No: 1516432-12-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5712543
• PubChem ID: 65179849
• Update Time: 2025-10-28

1-Amino-3-cyclopentylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-795303
• 1516432-12-4
• 1-amino-3-cyclopentylpropan-2-one
• AKOS014513850
• 2-Propanone, 1-amino-3-cyclopentyl-
• 1-Amino-3-cyclopentylpropan-2-one

• Inchi： 1S/C8H15NO/c9-6-8(10)5-7-3-1-2-4-7/h7H,1-6,9H2
• InChI Key： OOZDMPVHNNWODG-UHFFFAOYSA-N
• SMILES： O=C(CN)CC1CCCC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 224.7±23.0 °C(Predicted)
• pka: 7.42±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Amino-3-cyclopentylpropan-2-one

1-Amino-3-Cyclopentylpropan-2-One: A Comprehensive Overview

1-Amino-3-cyclopentylpropan-2-one, also known by its CAS number 1516432-12-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopentane ring fused with a propanone group and an amino substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The molecular formula of 1-amino-3-cyclopentylpropan-2-one is C9H15NO, and its molecular weight is approximately 149.2 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 150°C. Its solubility in water is moderate, making it suitable for various synthetic and analytical techniques. Recent studies have highlighted the importance of this compound in the development of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems.

One of the key areas of research involving 1-amino-3-cyclopentylpropan-2-one is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound as an intermediate in the construction of peptidomimetics, which are molecules designed to mimic the functionality of peptides while being more stable and less immunogenic. This approach has shown promise in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its synthetic applications, 1-amino-3-cyclopentylpropan-2-one has been studied for its potential as a ligand in metalloenzyme mimicry. By coordinating with metal ions such as zinc or copper, this compound can mimic the active sites of enzymes, enabling catalytic activity under mild conditions. This property has led to its exploration in asymmetric catalysis, where it can facilitate the enantioselective synthesis of chiral compounds—a critical requirement in pharmaceutical manufacturing.

The cyclopentane ring in 1-amino-3-cyclopentylpropan-2-one contributes significantly to its stability and reactivity. Recent computational studies have revealed that the ring's strain energy plays a crucial role in determining the molecule's reactivity towards nucleophilic and electrophilic attacks. This understanding has enabled chemists to design more efficient synthetic routes for this compound, reducing production costs and improving yields.

Another emerging application of 1-amino-3-cyclopentylpropan-2-one is in the field of synthetic biology. By incorporating this compound into biosensors or metabolic pathways, researchers aim to develop systems capable of detecting specific analytes or producing valuable chemicals at an industrial scale. For example, modified versions of this compound have been used as substrates in enzymatic assays to study metabolic regulation and pathway optimization.

In conclusion, 1-amino-3-cyclopentylpropan-2-one, with its CAS number 1516432-12-4, stands out as a valuable tool in modern chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic and computational techniques, continues to unlock new possibilities for its application across diverse scientific disciplines. As research progresses, this compound is expected to play an increasingly important role in the development of innovative solutions to complex scientific challenges.